Cas no 2228580-12-7 (1-(4-nitro-1H-pyrazol-3-yl)cyclohexan-1-amine)

• Product Name: 1-(4-nitro-1H-pyrazol-3-yl)cyclohexan-1-amine
• CAS No: 2228580-12-7
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5778069
• PubChem ID: 165646217
• Update Time: 2025-08-05

1-(4-nitro-1H-pyrazol-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitro-1H-pyrazol-3-yl)cyclohexan-1-amine
• 2228580-12-7
• EN300-1793499

• Inchi： 1S/C9H14N4O2/c10-9(4-2-1-3-5-9)8-7(13(14)15)6-11-12-8/h6H,1-5,10H2,(H,11,12)
• InChI Key： QGJCMSLSFFELLF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1C1(CCCCC1)N)=O

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Additional information on 1-(4-nitro-1H-pyrazol-3-yl)cyclohexan-1-amine

1-(4-Nitro-1H-pyrazol-3-yl)cyclohexan-1-amine (CAS No. 2228580-12-7): A Promising Compound in Medicinal Chemistry and Drug Discovery

1-(4-Nitro-1H-pyrazol-3-yl)cyclohexan-1-amine, with the chemical identifier CAS No. 2228580-12-7, has emerged as a pivotal molecule in the field of medicinal chemistry. This compound, characterized by its unique structural framework, combines the pharmacophoric properties of a cyclohexane ring with the functional groups of a 1H-pyrazole derivative. Recent studies have highlighted its potential in modulating biological targets, particularly in the context of targeted therapy and signal transduction pathways. The integration of 4-nitro-1H-pyrazol-3-yl moiety into the cyclohexane scaffold introduces novel interactions with protein receptors, which may be leveraged for the development of selective small molecule inhibitors.

Structural analysis of 1-(4-nitro-1H-pyrazol-3-yl)cyclohexan-1-amine reveals a hybrid architecture that bridges aromatic and aliphatic functionalities. The pyrazole ring serves as a versatile heterocyclic platform, known for its ability to engage in hydrogen bonding and π-π stacking interactions. The nitro group at the 4-position of the pyrazole ring introduces electron-withdrawing effects, which may influence the molecule's reactivity and biological activity. This structural design is particularly relevant in the context of drug-target interactions, where subtle modifications to functional groups can significantly alter binding affinity and selectivity.

Recent advances in computational drug discovery have enabled the identification of 1-(4-nitro-1H-pyrazol-3-yl)cyclohexan-1-amine as a potential scaffold for the development of antiproliferative agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits inhibitory activity against proliferation of cancer cells, particularly in breast and lung cancer models. The mechanism of action appears to involve modulation of MAPK signaling pathways, a critical pathway in cellular growth regulation. This finding underscores the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of this compound.

From a synthetic perspective, the preparation of 1-(4-nitro-1H-pyrazol-3-yl)cyclohexan-1-amine involves multi-step organic transformations. Key steps include the synthesis of the pyrazole core through a Biginelli reaction, followed by functional group introduction and cyclization to form the cyclohexane ring. Optimization of reaction conditions, such as temperature and catalyst selection, has been critical in achieving high yields and purity. These synthetic strategies are essential for the large-scale production of this compound for preclinical and clinical applications.

Pharmacokinetic profiling of 1-(4-nitro-1H-pyrazol-3-yl)cyclohexan-1-amine is an area of active research. Studies suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its therapeutic efficacy. The hydrophobicity of the cyclohexane ring contributes to its cell membrane permeability, while the polar nitro group may influence its solubility and protein binding capacity. These properties are essential for the development of oral formulations and targeted delivery systems.

Recent breakthroughs in drug repurposing have also sparked interest in 1-(4-nitro-1H-pyrazol-3-yl)cyclohexan-1-amine. Preliminary data indicate that this compound may exhibit anti-inflammatory activity by modulating cytokine production and immune cell activation. This dual functionality makes it a promising candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further research is needed to validate these findings and explore the full therapeutic potential of this compound.

From a biological perspective, the interaction of 1-(4-nitro-1H-pyrazol-3-yl)cyclohexan-1-amine with cellular targets is a key area of investigation. The pyrazole ring is known to bind to metalloproteins and enzyme active sites, which may explain its inhibitory effects on certain proteases and kinases. These interactions could be exploited for the development of enzyme inhibitors and signal transduction modulators, which are critical in the treatment of neurodegenerative diseases and metabolic disorders.

Challenges in the development of 1-(4-nitro-1H-pyrazol-3-yl)cyclohexan-1-amine include the need for structure-based drug design to enhance its selectivity and reduce off-target effects. Additionally, the toxicological profile of this compound requires thorough evaluation to ensure its safety in therapeutic applications. Ongoing research is focused on in silico screening and high-throughput assays to identify potential side effects and optimize its pharmacological profile.

In conclusion, 1-(4-nitro-1H-pyrazol-3-yl)cyclohexan-1-amine represents a promising molecule with diverse applications in pharmaceutical research. Its unique structural features and biological activity make it a valuable candidate for the development of novel therapeutics. Continued exploration of its mechanism of action, synthetic versatility, and pharmacological properties will be critical in translating its potential into clinical practice.

For researchers and industry professionals, the exploration of 1-(4-nitro-1H-pyrazol-3-yl)cyclohexan-1-amine offers opportunities to advance drug discovery and targeted therapy. Collaborative efforts in computational modeling, experimental validation, and clinical translation will be essential to harness the full potential of this compound. As the field of medicinal chemistry continues to evolve, the study of 1-(4-nitro-1H-pyrazol-3-yl)cyclohexan-1-amine will remain a focal point for innovation and discovery.